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Compound of Interest

Compound Name: 2-Butylheptanoic acid
CAS No.: 22058-70-4
Cat. No.: B15482906
Get Quote
. J

This technical guide provides a comprehensive overview of 2-butylheptanoic acid, including
its chemical identity, physicochemical properties, synthesis, and potential biological
significance. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical research.

Chemical Identity and Nomenclature

2-Butylheptanoic acid is a branched-chain fatty acid (BCFA). Structurally, it consists of a
heptanoic acid backbone with a butyl group attached to the alpha-carbon (carbon 2).

Molecular Formula: C11H2202
Structure:

It is important to note a common point of confusion with a similar compound, 2-butyloctanoic
acid. While 2-butylheptanoic acid has a total of 11 carbon atoms, 2-butyloctanoic acid has 12
carbon atoms.

Nomenclature Disambiguation:
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Compound . Total Molecular CAS
Base Chain Branch
Name Carbons Formula Number
2- .
~ Heptanoic ]

Butylheptanoi ) Butyl (C4) 11 C11H2202 Not assigned

) acid (C7)
c acid
2- .

) Octanoic acid 27610-92-
Butyloctanoic Butyl (C4) 12 C12H2402
i (C8) O[1]

aci

Currently, a specific CAS Registry Number has not been assigned to 2-butylheptanoic acid.
The PubChem Compound ID is 12424121.[2][3] For the closely related 2-butyloctanoic acid,
the CAS number is 27610-92-0.[1][4]

Physicochemical Properties

Detailed experimental data for 2-butylheptanoic acid is scarce. However, properties can be
estimated based on its structure and data from similar branched-chain fatty acids. The following
table summarizes computed properties for 2-butylheptanoic acid and experimental data for
related compounds.

Table of Physicochemical Data:

= ) 2-Butylheptanoic 2-Butyloctanoic 2-Methylheptanoic
roper
SR acid (Computed) acid (Experimental) acid (Experimental)
Molecular Weight 186.29 g/mol [2] 200.32 g/mol [1][41[5] 144.21 g/mol
Boiling Point Not available 230 °C (lit.)[4] 140 °C at 40 hPa
) ] 0.887 g/mL at 25 °C
Density Not available ) 0.92 g/cm3 at 20 °C
(lit.)[4]
Refractive Index Not available n20/D 1.438 (lit.)[4] Not available
Flash Point Not available 113 °C (closed cup) >110 °C
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Synthesis of 2-Butylheptanoic Acid

A specific, optimized synthesis protocol for 2-butylheptanoic acid is not readily available in the
literature. However, its synthesis can be achieved through established methods for the
preparation of a-alkylated carboxylic acids. A common and effective method is the malonic
ester synthesis.

This protocol describes a general procedure for the synthesis of 2-butylheptanoic acid
starting from diethyl malonate.

Materials:

Diethyl malonate

e Sodium ethoxide

e 1-Bromopentane

e 1-Bromobutane

e Potassium hydroxide

e Hydrochloric acid

e Ethanol

 Diethyl ether

e Anhydrous magnesium sulfate
Procedure:

» First Alkylation: Diethyl malonate is deprotonated with a strong base, such as sodium
ethoxide in ethanol, to form a resonance-stabilized enolate. This enolate is then alkylated
with a primary alkyl halide, in this case, 1-bromopentane, via an Sn2 reaction.

o Second Alkylation: The resulting mono-alkylated malonic ester is treated again with sodium
ethoxide to form another enolate. This is subsequently alkylated with 1-bromobutane.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hydrolysis and Decarboxylation: The dialkylated malonic ester is then hydrolyzed to the
corresponding dicarboxylic acid by heating with a strong base like potassium hydroxide.
Acidification with hydrochloric acid yields the substituted malonic acid.

o Decarboxylation: The substituted malonic acid is then heated, which causes it to
decarboxylate, yielding the final product, 2-butylheptanoic acid.

 Purification: The crude product can be purified by extraction followed by distillation under
reduced pressure.

Diagram of Synthesis Workflow:
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Step 1: First Alkylation

Diethyl Malonate

1. NaOEt, EtOH

(Enolate Formatior)

2. 1-Bromopentane

(Mono-alkylated Este)

1. NaOEt, EtOH

Step 2: Secmvld Alkylation

(Enolate Formation)

2. 1-Bromobutane

Dialkylated Ester

1. KOH, H20, A
2. H3O+

Step 3: Hydrol;rsis & Decarboxylation

(Substituted Malonic Acid)

A (-CO2)
(Z-Butylheptanoic Acid)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A proposed workflow for the synthesis of 2-butylheptanoic acid via the malonic ester
pathway.

Biological Activity and Potential Applications

While specific studies on 2-butylheptanoic acid are limited, the broader class of branched-
chain fatty acids (BCFASs) is known to possess various biological activities. BCFAs are found in
dairy products and are synthesized by gut microbiota.[1][6]

Potential Biological Roles of BCFAs:

Anti-inflammatory Effects: BCFAs have been shown to possess anti-inflammatory properties.

[7]

e Modulation of Lipid Metabolism: Studies suggest that BCFAs can influence lipid metabolism,
potentially affecting cholesterol levels and fatty acid profiles in the body.[4]

o Gut Microbiota Interaction: As products of and substrates for gut bacteria, BCFAs play a role
in the host-microbiome interaction.[4]

¢ Anticancer Activity: Some research indicates that BCFAs may exhibit cytotoxic effects
against cancer cells and can modulate metabolic pathways in cancer.[2][4]

The applications of related branched-chain fatty acids like 2-butyloctanoic acid include use in
lubricants, greases, and as intermediates in the synthesis of plasticizers.[3] In the cosmetics
industry, they can function as emollients and surfactants.[5][8]

Diagram of Potential BCFA Signaling Impacts:
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Caption: General signaling impacts of branched-chain fatty acids in biological systems.

Safety and Handling

Specific safety data for 2-butylheptanoic acid is not available. For the related compound, 2-
butyloctanoic acid, GHS hazard classifications indicate that it may cause skin irritation, serious
eye irritation, and respiratory irritation.[5] Standard laboratory safety precautions, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be
employed when handling this class of compounds. Work should be conducted in a well-
ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Branched-Chain Fatty Acids—An Underexplored Class of Dairy-Derived Fatty Acids -
PMC [pmc.ncbi.nim.nih.gov]

e 2. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://www.benchchem.com/product/b15482906/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylheptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyloctanoic-acid
https://www.benchchem.com/product/b15482906?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7551613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7551613/
https://pubs.acs.org/doi/10.1021/acs.jafc.3c06300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

3. 2-Butylheptanoic acid | C11H2202 | CID 12424121 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 4. Expansion of the structure-activity relationship of branched chain fatty acids: Effect of
unsaturation and branching gr... [ouci.dntb.gov.ua]

e 5. 2-Butyloctanoic acid | C12H2402 | CID 33970 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]

e 7.researchgate.net [researchgate.net]

e 8. 2-Butyloctanoic acid [myskinrecipes.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Butylheptanoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15482906/docs#an-in-depth-technical-guide-to-2-
butylheptanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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